Cas no 52536-50-2 (Thiazole, 4-[(1S)-1-methylpropyl]-)

• Product Name: Thiazole, 4-[(1S)-1-methylpropyl]-
• CAS No: 52536-50-2
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 1577895
• Update Time: 2024-08-24

Thiazole, 4-[(1S)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-[(1S)-1-methylpropyl]-

• Inchi： 1S/C7H11NS/c1-3-6(2)7-4-9-5-8-7/h4-6H,3H2,1-2H3/t6-/m0/s1
• InChI Key： BQLODQJNKORBAL-LURJTMIESA-N
• SMILES： S1C=C([C@@H](C)CC)N=C1

Computed Properties

• Exact Mass: 141.06133

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 190.0±9.0 °C(Predicted)
• PSA: 12.89
• pka: 3.14±0.10(Predicted)